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CAS No.: 56525-63-4
Cat. No.: B1351253
Get Quote
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Methyl 3-Chloro-4-methylbenzoate, with the chemical formula CoHoClOz2, is a substituted
aromatic ester that serves as a pivotal intermediate in the landscape of modern organic
synthesis.[1][2] Its structure, featuring a benzene ring functionalized with a methyl group, a
chlorine atom, and a methyl ester group, provides a unique combination of reactivity and
stability. This trifunctional arrangement makes it an exceptionally valuable building block,
particularly in the synthesis of complex molecular architectures for the pharmaceutical and
agrochemical industries.[3][4] The strategic placement of the chloro and methyl groups ortho
and meta to the ester, respectively, influences the electronic properties and steric environment
of the ring, allowing for selective downstream chemical transformations. This guide offers an in-
depth exploration of its synthesis, structural properties, reactivity, and applications, tailored for
researchers and professionals in chemical and drug development.

Physicochemical and Spectroscopic Data Summary

A comprehensive understanding of a molecule's properties is foundational to its application.
The key physicochemical and computed data for Methyl 3-Chloro-4-methylbenzoate are
summarized below.
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Table 1: Physicochemical Properties of Methyl 3-Chloro-4-methylbenzoate

Property Value Source
methyl 3-chloro-4-
IUPAC Name PubChem[1]
methylbenzoate
3-Chloro-4-methylbenzoic Acid
Synonyms Methyl Ester, Methyl 3-Chloro- TCI
p-toluate
CAS Number 56525-63-4 PubChem[1]
Molecular Formula CoHoCIO2 PubChem[1]
Molecular Weight 184.62 g/mol PubChem[1][2]
White to almost white powder )
Appearance ChemicalBook][5]
or lump
Melting Point 28-29 °C ChemicalBook[5]
Boiling Point 119-120 °C at 10 mmHg ChemicalBook][5]
KTFQDZCNPGFKAH-
InChlKey PubChem[1]

UHFFFAOYSA-N

Table 2: Key Spectroscopic Data for Structural Elucidation
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Technique Expected Key Signals

Singlet (~2.4 ppm, 3H, Ar-CHs); Singlet (~3.9
ppm, 3H, O-CHs); Doublet (~7.3 ppm, 1H, Ar-H);
Doublet of Doublets (~7.8 ppm, 1H, Ar-H);
Doublet (~7.9 ppm, 1H, Ar-H)

1H NMR (CDCls)

~20 ppm (Ar-CHs); ~52 ppm (O-CHs); ~125-138

15C NMR (CDCI
(CDCl) ppm (6 Ar-C); ~166 ppm (C=0)

~2950 cm~1 (C-H stretch); ~1720 cm~1 (C=0
stretch, ester); ~1600, 1450 cm~1 (C=C stretch,
aromatic); ~1250 cm~1 (C-O stretch, ester);
~800 cm~1 (C-Cl stretch)

IR (KBr Pellet)

m/z 184/186 (M+, M++2, ~3:1 ratio); 153/155

Mass Spec (EI) (IM-OCH:]*); 125 ([M-COOCH:]*)

Synthesis and Mechanistic Insight

The most direct and common laboratory-scale synthesis of Methyl 3-Chloro-4-
methylbenzoate is the Fischer esterification of its corresponding carboxylic acid, 3-Chloro-4-
methylbenzoic acid.[6] This acid-catalyzed reaction with methanol is efficient and demonstrates
a fundamental principle of organic chemistry.

Causality in Protocol Design

The choice of concentrated sulfuric acid as the catalyst is deliberate; it serves two critical
functions. First, it protonates the carbonyl oxygen of the carboxylic acid, rendering the carbonyl
carbon significantly more electrophilic and thus more susceptible to nucleophilic attack by the
weakly nucleophilic methanol. Second, as a strong dehydrating agent, it sequesters the water
molecule produced during the reaction, driving the equilibrium towards the product side, in
accordance with Le Chatelier's principle.[7] The work-up procedure is designed to
systematically remove unreacted starting materials and the catalyst. The sodium bicarbonate
wash neutralizes the acidic catalyst and any remaining carboxylic acid, which is extracted into
the aqueous layer as its sodium salt.

Detailed Experimental Protocol: Fischer Esterification
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Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine
3-Chloro-4-methylbenzoic acid (10.0 g, 58.6 mmol) and methanol (40 mL, 988 mmol).

Catalyst Addition: While stirring, carefully add concentrated sulfuric acid (1.5 mL) to the
mixture.

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux using a heating
mantle. Maintain reflux for 3-4 hours, monitoring the reaction's progress via Thin Layer
Chromatography (TLC).

Cooling and Quenching: After the reaction is complete, allow the flask to cool to room
temperature. Carefully pour the reaction mixture into a separatory funnel containing 100 mL
of cold water.

Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL). Combine the
organic layers.

Washing: Wash the combined organic layer sequentially with 50 mL of water, 50 mL of a
saturated sodium bicarbonate solution (caution: effervescence may occur), and finally with
50 mL of brine.[7]

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter,
and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude product can be purified by vacuum distillation or
recrystallization from a suitable solvent like hexanes to yield the final product as a white
solid.
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Synthesis Workflow

1. Combine Reactants
(3-Chloro-4-methylbenzoic acid, Methanol)

2. Add H2S0a4 Catalyst

3. Heat to Reflux (3-4h)

Reaction Complete

Work-up & [Purification

4. Cool & Quench with Water

5. Extract with CH2Cl2

6. Wash Sequentially
(H20, NaHCOs3, Brine)

7. Dry & Evaporate Solvent

8. Purify (Distillation/Recrystallization)

Final Product:
Methyl 3-Chloro-4-methylbenzoate
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Advanced Intermediates
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Caption: Role as a key building block in chemical synthesis.

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, Methyl 3-Chloro-4-methylbenzoate is classified as an irritant.

[1][5]* H315: Causes skin irritation. *[1] H319: Causes serious eye irritation. *[1] H335: May
cause respiratory irritation.

[1]Standard laboratory safety protocols should be strictly followed when handling this
compound. This includes the use of personal protective equipment (PPE) such as safety
goggles, gloves, and a lab coat. All manipulations should be performed in a well-ventilated
fume hood.

Conclusion

Methyl 3-Chloro-4-methylbenzoate is a compound of significant utility in synthetic organic
chemistry. Its well-defined structure, accessible synthesis, and versatile reactivity make it an
indispensable intermediate for creating high-value molecules. For researchers in drug
discovery and materials science, a thorough understanding of this building block's properties
and potential transformations is essential for the rational design and efficient execution of
complex synthetic strategies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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